Cas no 170164-47-3 ((S)-tert-Butyl 3-carbamoylpiperazine-1-carboxylate)

(S)-tert-Butyl 3-carbamoylpiperazine-1-carboxylate is a chiral piperazine derivative widely used as a key intermediate in pharmaceutical synthesis. Its tert-butoxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it valuable in multi-step synthetic routes. The carbamoyl moiety at the 3-position offers versatility for further functionalization, enabling the construction of complex bioactive molecules. This compound is particularly useful in the development of protease inhibitors, receptor modulators, and other therapeutic agents requiring stereochemical precision. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications. Its compatibility with standard coupling reagents and orthogonal protection strategies further underscores its utility in medicinal chemistry.

(S)-tert-Butyl 3-carbamoylpiperazine-1-carboxylate structure

170164-47-3 structure

Product Name:(S)-tert-Butyl 3-carbamoylpiperazine-1-carboxylate

CAS No:170164-47-3

MF:C₁₀H₁₉N₃O₃

MW:229.276162385941

MDL:MFCD03094731

CID:1040699

PubChem ID:10059705

Update Time:2025-05-28

(S)-tert-Butyl 3-carbamoylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- (S)-tert-Butyl 3-carbamoylpiperazine-1-carboxylate
- (3S)-3-(aminocarbonyl)-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester
- tert-butyl (3S)-3-carbamoylpiperazine-1-carboxylate
- (3S)-3-(aminocarbonyl)-1-Piperazine carbocylic acid 1,1-dimethylethyl ester
- 1-Piperazinecarboxylic acid, 3-(aminocarbonyl)-, 1,1-dimethylethyl ester, (3S)-
- 1,1-Dimethylethyl (3S)-3-(aminocarbonyl)-1-piperazinecarboxylate
- tert-butyl (S)-3-carbamoylpiperazine-1-carboxylate
- RNNSDOSONODDLH-ZETCQYMHSA-N
- DB-031461
- AKOS016843373
- (S)-1-Boc-Piperazine-3-amide
- 170164-47-3
- AS-30266
- (S)-tert-Butyl3-carbamoylpiperazine-1-carboxylate
- DTXSID80434925
- MFCD03094731
- SCHEMBL4822309
- CS-0324209
- MDL： MFCD03094731
- Inchi： 1S/C10H19N3O3/c1-10(2,3)16-9(15)13-5-4-12-7(6-13)8(11)14/h7,12H,4-6H2,1-3H3,(H2,11,14)/t7-/m0/s1
- InChI Key： RNNSDOSONODDLH-ZETCQYMHSA-N
- SMILES： O(C(N1CCN[C@H](C(N)=O)C1)=O)C(C)(C)C

Computed Properties

Exact Mass: 229.14264148g/mol
Monoisotopic Mass: 229.14264148g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 286
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 84.7Å²

Experimental Properties

Density: 1.151±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (23 g/l) (25 º C),

(S)-tert-Butyl 3-carbamoylpiperazine-1-carboxylate Pricemore >>

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